Cas no 4547-64-2 (Imino-(4-methoxyphenyl)sulfonyliminoazanium)

Imino-(4-methoxyphenyl)sulfonyliminoazanium structure
4547-64-2 structure
Product Name:Imino-(4-methoxyphenyl)sulfonyliminoazanium
CAS No:4547-64-2
MF:C7H8N3O3S
MW:214.221719741821
CID:929951
Update Time:2024-06-13

Imino-(4-methoxyphenyl)sulfonyliminoazanium Chemical and Physical Properties

Names and Identifiers

    • Imino-(4-methoxyphenyl)sulfonyliminoazanium
    • (4-methoxyphenyl)sulfonyl azide
    • 4-methoxybenzenesulfonyl azide
    • 4-methoxy-benzenesulfonyl azide
    • 4-Methoxyphenylsulfonylazid
    • AC1O3N5J
    • AG-F-57967
    • CTK1D8034
    • IMINO-(4-METHOXYPHENYL)SULFONYLIMINO-AZANIUM
    • para-methoxybenzenesulfonyl azide
    • p-methoxybenzenesulfonyl azide
    • p-methoxy-benzenesulfonyl azide
    • Inchi: 1S/C7H8N3O3S/c1-13-6-2-4-7(5-3-6)14(11,12)10-9-8/h2-5,8H,1H3/q+1
    • InChI Key: MLOVEKKINQILEB-UHFFFAOYSA-N
    • SMILES: [N+](=N)=NS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 214.02874
  • Monoisotopic Mass: 213.020812
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.1

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 93.68
  • LogP: 2.22776

Imino-(4-methoxyphenyl)sulfonyliminoazanium Related Literature

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